Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C9H10N6O2 B8547095 ethyl [5-(1H-tetrazol-1-yl)pyrazin-2-yl]acetate

ethyl [5-(1H-tetrazol-1-yl)pyrazin-2-yl]acetate

Cat. No. B8547095
M. Wt: 234.22 g/mol
InChI Key: BOOGFHGORASLSE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US09056859B2

Procedure details

A solution of the ethyl (5-aminopyrazin-2-yl)acetate (2.0 g, 11.0 mmol) and triethyl orthoformate (4.9 g, 33.1 mmol) in 60 mL of HOAc was added sodium azide (0.9 g, 13.8 mmol) and heated to 100° C. for 1 hour. The reaction was completed which was checked by TLC. The reaction mixture was cooled to r.t. The solvent was removed under vacuum. The residue was dissolved in EtOAc, washed with water, dried over anhydrous sodium sulfate, and concentrated. The residue was purified by column chromatograph to afford the product ethyl [5-(1H-tetrazol-1-yl)pyrazin-2-yl]acetate. 1H-NMR (400 MHz, CDCl3) δ ppm 9.50 (s, 1H), 9.35 (s, 1H), 8.54 (s, 1H), 4.21 (q, J=7.2 Hz, 2H), 3.98 (s, 2H), 1.27 (t, J=7.2 Hz, 3H).
Name
ethyl (5-aminopyrazin-2-yl)acetate
Quantity
2 g
Type
reactant
Reaction Step One
Name
triethyl orthoformate
Quantity
4.9 g
Type
reactant
Reaction Step One
Name
sodium azide
Quantity
0.9 g
Type
reactant
Reaction Step One
Name
HOAc
Quantity
60 mL
Type
solvent
Reaction Step One
Name
ethyl [5-(1H-tetrazol-1-yl)pyrazin-2-yl]acetate

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[N:3]=[CH:4][C:5]([CH2:8][C:9]([O:11][CH2:12][CH3:13])=[O:10])=[N:6][CH:7]=1.[CH:14](OCC)(OCC)OCC.[N-:24]=[N+:25]=[N-:26].[Na+]>CC(O)=O>[N:1]1([C:2]2[N:3]=[CH:4][C:5]([CH2:8][C:9]([O:11][CH2:12][CH3:13])=[O:10])=[N:6][CH:7]=2)[CH:14]=[N:26][N:25]=[N:24]1 |f:2.3|

Inputs

Step One
Name
ethyl (5-aminopyrazin-2-yl)acetate
Quantity
2 g
Type
reactant
Smiles
NC=1N=CC(=NC1)CC(=O)OCC
Name
triethyl orthoformate
Quantity
4.9 g
Type
reactant
Smiles
C(OCC)(OCC)OCC
Name
sodium azide
Quantity
0.9 g
Type
reactant
Smiles
[N-]=[N+]=[N-].[Na+]
Name
HOAc
Quantity
60 mL
Type
solvent
Smiles
CC(=O)O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
100 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture was cooled to r.t
CUSTOM
Type
CUSTOM
Details
The solvent was removed under vacuum
DISSOLUTION
Type
DISSOLUTION
Details
The residue was dissolved in EtOAc
WASH
Type
WASH
Details
washed with water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous sodium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
The residue was purified by column chromatograph

Outcomes

Product
Name
ethyl [5-(1H-tetrazol-1-yl)pyrazin-2-yl]acetate
Type
product
Smiles
N1(N=NN=C1)C=1N=CC(=NC1)CC(=O)OCC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.